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Compound of Interest

Compound Name: Firefly Luciferin

Cat. No.: B1670815 Get Quote

Essential Safety and Handling Guide for Firefly
Luciferin
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Firefly Luciferin. Adherence to these protocols is essential for

ensuring personal safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling Firefly Luciferin, a comprehensive approach to personal protection is

mandatory to minimize exposure risk. The following PPE is required:

Eye Protection: Wear safety glasses with side shields conforming to EN166 (EU) or OSHA's

29 CFR 1910.133 (US) standards.[1][2]

Hand Protection: Use compatible, chemical-resistant gloves.[1][2] Gloves must be inspected

before use and disposed of properly after handling the material.[1][3] Always wash hands

thoroughly after removing gloves.[1][4]

Respiratory Protection: In cases of insufficient ventilation or when dust formation is likely, use

a NIOSH (US) or CEN (EU) approved respirator.[1][2]

Body Protection: Wear a lab coat or other appropriate protective clothing to prevent skin

exposure.[2][4]
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Chemical and Physical Properties
The following table summarizes the key quantitative data for Firefly Luciferin. While it is not

classified as a hazardous chemical under GHS, caution is advised as comprehensive

toxicological data is largely unavailable.[5][6] Some sources indicate it may cause skin, eye,

and respiratory irritation.[7]

Property Data

Chemical Name
(4S)-2-(6-hydroxy-1,3-benzothiazol-2-yl)-4,5-

dihydrothiazole-4-carboxylic acid

Synonyms
D(-)-Luciferin, Firefly Luciferin, Beetle

Luciferin[1][6][8]

CAS Number 2591-17-5[1][6]

Molecular Formula C₁₁H₈N₂O₃S₂[1][9]

Molecular Weight 280.32 g/mol [1]

Appearance Light yellow powder[9]

Storage Conditions
Store desiccated and protected from light at

-20°C.[1][9][10]

Carcinogenicity

No component of this product is identified as a

probable, possible, or confirmed human

carcinogen by IARC.[1]

Operational and Disposal Plans
Follow these procedural guidelines for the safe handling, storage, and disposal of Firefly
Luciferin.

Handling and Storage Protocol
Ventilation: Always handle Firefly Luciferin in a well-ventilated area, such as a chemical

fume hood, to prevent the formation and inhalation of dust.[4][5]
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Avoid Contact: Take measures to avoid contact with skin and eyes and prevent inhalation of

the powder.[1][6]

Storage: Keep the container tightly sealed in a dry, cool, and well-ventilated place.[1][6][11]

For long-term stability, store the product desiccated at -20°C and consistently protected from

light.[1][10]

Hygiene: Practice good industrial hygiene.[1] Do not eat, drink, or smoke in the laboratory.

Wash hands before breaks and at the end of the workday.[1][4]

Emergency Procedures
Immediate action is critical in the event of exposure or spillage.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes

as a precaution.[1][12] If irritation persists, consult a physician.[7]

In Case of Skin Contact: Wash the affected area immediately with soap and plenty of water.

[1][12] If skin irritation occurs, seek medical advice.[7]

If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and consult a physician.[1][2][12]

If Swallowed: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious

person.[1] Rinse the mouth with water and consult a physician.[1][2]

Accidental Release (Spills):

Wear all required personal protective equipment.[1]

Prevent further leakage if it is safe to do so.[1]

Avoid generating dust.[6]

Carefully sweep or vacuum the spilled material and place it into a suitable, closed

container for disposal.[6]

Ensure the affected area is well-ventilated.[5]
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Disposal Plan
All waste materials, including the chemical itself and any contaminated items (e.g., gloves,

containers), must be disposed of in accordance with applicable federal, state, and local

environmental regulations.[4][11] Do not allow the product to enter drains or waterways.[2][5]

Workflow for Safe Handling of Firefly Luciferin
The diagram below illustrates the standard operational workflow for handling Firefly Luciferin,

from initial receipt to final disposal, highlighting key safety checkpoints.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cdn.gbiosciences.com/pdfs/msds/RC-229_msds.pdf
https://cdn.gbiosciences.com/pdfs/msds/HCS%202024/RC-244.pdf
https://www.biosynth.com/Files/MSDS/FL/08/MSDS_FL08607_5000_EN.pdf
https://www.carlroth.com/medias/SDB-2P02-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4T0M4NU1qUTJOek0wTmpRM016STJMMU5FUWw4eVVEQXlYMGRDWDBWT0xuQmtaZ3xiNzUzMmQ3YWE2ZTAyNTIzNTc3NzY3OTc2NzE5YjliMjdmNWUzMjE2MjExNDU4ODlkMTM5MWViM2UzNGMyMWQ3
https://www.benchchem.com/product/b1670815?utm_src=pdf-body
https://www.benchchem.com/product/b1670815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Post-Handling & Disposal

Receiving & Verification
- Check container integrity

- Confirm label

Secure Storage
- Store at -20°C

- Desiccated & light-protected

Log & Store

Pre-Use Preparation
- Work in fume hood

- Wear full PPE

Retrieve for Use

Active Handling & Use
- Avoid dust generation

- Follow experimental protocol

Proceed to Experiment

Decontamination
- Clean work surfaces

- Wash hands thoroughly

After Experiment Completion

Waste Segregation
- Collect used luciferin

- Separate contaminated PPE

Final Disposal
- Follow institutional & local regulations

Dispose via HazWaste Stream

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Firefly Luciferin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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